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Compound of Interest

Compound Name: Mercury phosphate

Cat. No.: B083786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercury(ll) phosphate, including its
chemical identifiers, physical and chemical properties, synthesis, and analytical methods. The
document also explores the toxicological aspects of mercuric ions, which is crucial for handling
and considering any potential application.

Chemical Identifiers and Physical Properties

Mercury(Il) phosphate, with the chemical formula Hgs(POa4)2, is a key inorganic mercury
compound. It is identified by several registry numbers and nomenclature systems.[1][2] Below
is a summary of its primary identifiers and physical characteristics.

Table 1: Chemical Identifiers for Mercury(Il) Phosphate
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Identifier

Value

Chemical Name

Mercury(ll) Phosphate

Synonyms

Mercuric phosphate, Trimercury diphosphate,
Mercury phosphate (3:2)[2][3][4]

CAS Number

7782-66-3[1], 10451-12-4[2][4]

Molecular Formula

Hg3(PO4)2[1][3]

Molecular Weight 791.71 g/mol [3][5]

PubChem CID 151514[1]

EC Number 233-939-1[5]

InChi INChl=1S/3Hg.2H304P/c;;;21-

5(2,3)4/h::;2(H3,1,2,3,4)/q3*+2;:/p-6[1]

Canonical SMILES

[O-]P(=0)([O-DIO-].[O-]P(=0)([O-DIO-].[Hg+2].
[Hg+2].[Hg+2][1]

Table 2: Physical and Chemical Properties of Mercury(ll) Phosphate

Property Value
Appearance Heavy, white or yellowish powder.[2][6][7]

N Insoluble in water and ethanol; soluble in acid
Solubility )

solutions.[6][7]

Density 7.39 g/cm3[5]
Melting Point Not applicable; decomposes on heating.[5][8]
Boiling Point Not applicable[5]

Thermal Stability

Decomposes upon heating, releasing toxic
mercury fumes and oxygen.[8] Metal
phosphates are generally thermally stable, but

mercury compounds can be an exception.[9]
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Experimental Protocols

A common method for the synthesis of mercury(ll) phosphate involves the reaction of a soluble
mercury(ll) salt with a phosphate source. A specific procedure is outlined below.[10]

Materials:

o Mercury(ll) oxide (HgO)

e Hot concentrated phosphoric acid (Hs3POas, d: 1.7)
o Deionized water

o Filtration apparatus

e Drying apparatus (desiccator with P4O10)
Procedure:

e In a fume hood, carefully add small portions of mercury(ll) oxide to hot (140-150 °C)
concentrated phosphoric acid with stirring until the solution is nearly saturated, indicated by
the first sign of cloudiness.

» Allow the mixture to cool to approximately 100 °C.
» Add deionized water dropwise to the solution until a precipitate begins to form.

¢ Allow the mixture to cool to room temperature, during which mercury(ll) phosphate will
precipitate as colorless leaflets.

o Collect the precipitate by suction filtration and wash it with deionized water.
e Dry the product in a desiccator over P4O10 under vacuum.
The overall reaction is: 3HgO + 2H3PO4 - Hgs(POa4)2 + 3H20[10]

The determination of the mercury content in mercury(ll) phosphate can be achieved using cold
vapor atomic absorption spectrometry (CV-AAS), a highly sensitive method for mercury
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analysis.[11][12] The sample must first be digested to bring the mercury into an aqueous

solution.

Materials:

Mercury(ll) phosphate sample

Concentrated nitric acid (HNOs)

Concentrated sulfuric acid (H2S0a)

Potassium permanganate (KMnOa) solution (5% w/v)

Hydroxylamine hydrochloride solution (to remove excess permanganate)
Stannous chloride (SnCl2) or sodium borohydride (NaBHa4) as a reducing agent

Cold Vapor Atomic Absorption Spectrometer

Procedure:

Accurately weigh a small amount of the mercury(ll) phosphate sample and transfer it to a
digestion vessel.

In a fume hood, add a mixture of concentrated nitric acid and sulfuric acid to the sample.

Heat the mixture according to a validated digestion program to completely dissolve the
sample and oxidize any organic matter.

After cooling, add potassium permanganate solution dropwise until a persistent purple color
is obtained to ensure all mercury is in the Hg?* state.

Before analysis, decolorize the solution by adding hydroxylamine hydrochloride solution.

Introduce the digested sample solution into the CV-AAS system, where the Hg?* is reduced
to elemental mercury (Hg®) vapor by a reducing agent.
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e The mercury vapor is then carried into the absorption cell of the spectrometer, and the
absorbance at 253.7 nm is measured and correlated to the mercury concentration using a
calibration curve prepared from mercury standards.

Applications in Research and Drug Development

The use of mercury compounds in medicine has a long history, but their applications have been
severely curtailed due to their toxicity.[13] While some organomercury compounds have had
roles as antiseptics and diuretics, the specific application of mercury(ll) phosphate in drug
development is not well-documented in modern literature.[14][15]

The primary interest in mercury(ll) phosphate for researchers often lies in its properties as a
mercury-containing material and its toxicological profile. There is some research into the
catalytic potential of mercury(ll) compounds in organic synthesis, though this is a niche and
hazardous area of study.[13] Mercury(ll) has been shown to catalyze the cleavage of RNA
phosphodiester linkages, which could be of interest in biochemical research.[16]

Cellular Toxicity Pathway of Mercuric lons

The toxicity of mercury(ll) phosphate is primarily due to the bioavailability of the mercuric ion
(Hg?*) upon dissolution in acidic environments or through biological interactions. The primary
mechanism of Hg?* toxicity is its high affinity for sulfhydryl (-SH) groups in proteins and other
biomolecules.[17][18][19] This interaction can lead to enzyme inhibition, disruption of cellular
structures, and oxidative stress.[20][21][22]

The following diagram illustrates the general pathway of mercuric ion cellular toxicity.
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Caption: Cellular toxicity pathway of mercuric ions.
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This diagram shows that once mercuric ions enter a cell, they readily bind to sulfhydryl groups
on proteins and glutathione. This binding leads to the inactivation of essential proteins and the
depletion of the cell's antioxidant defenses, resulting in oxidative stress, cellular damage, and
potentially apoptosis (programmed cell death).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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